3,4-dihydroquinazoline-6-carboxylic acid
Overview
Description
3,4-Dihydroquinazoline-6-carboxylic acid (3,4-DHQC) is a heterocyclic aromatic compound with a wide range of applications in scientific research. It is a versatile compound with a wide range of biochemical and physiological effects, making it an important tool for scientists in the study of many different biological processes.
Scientific Research Applications
3,4-dihydroquinazoline-6-carboxylic acid has a wide range of scientific research applications. It has been used in the study of a variety of biological processes, including cell signaling, enzyme inhibition, and drug metabolism. It has also been used in the study of the pharmacokinetics of drugs, as well as in the synthesis of pharmaceuticals. 3,4-dihydroquinazoline-6-carboxylic acid has also been used in the study of protein-protein interactions, as well as in the study of the structure and function of proteins.
Mechanism of Action
3,4-dihydroquinazoline-6-carboxylic acid has been found to act as an inhibitor of the enzyme cyclooxygenase (COX). COX is an enzyme involved in the synthesis of prostaglandins, which are hormones that play a role in inflammation and pain. 3,4-dihydroquinazoline-6-carboxylic acid has been found to inhibit the activity of COX, which can lead to decreased production of prostaglandins and, consequently, decreased inflammation and pain.
Biochemical and Physiological Effects
3,4-dihydroquinazoline-6-carboxylic acid has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of cyclooxygenase, which can lead to decreased production of prostaglandins and, consequently, decreased inflammation and pain. 3,4-dihydroquinazoline-6-carboxylic acid has also been found to inhibit the activity of other enzymes, such as lipoxygenase, which can lead to decreased production of leukotrienes, which are molecules involved in inflammation. Additionally, 3,4-dihydroquinazoline-6-carboxylic acid has been found to inhibit the activity of other enzymes involved in the synthesis of hormones, such as 5-alpha reductase, which can lead to decreased production of testosterone and other hormones.
Advantages and Limitations for Lab Experiments
3,4-dihydroquinazoline-6-carboxylic acid has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and it is relatively easy to synthesize. Additionally, it has a wide range of biochemical and physiological effects, making it a useful tool for studying a variety of biological processes. However, 3,4-dihydroquinazoline-6-carboxylic acid also has some limitations. It is a relatively unstable compound, and it can be degraded by light and heat. Additionally, it can be toxic in high concentrations, and it can have adverse effects when used in conjunction with certain drugs.
Future Directions
There are a number of potential future directions for the use of 3,4-dihydroquinazoline-6-carboxylic acid in scientific research. It could be used to study the effects of drugs on the body, as well as the effects of environmental toxins. It could also be used to study the effects of hormones on the body, as well as the effects of dietary components on health. Additionally, it could be used to study the effects of other compounds on the body, such as the effects of dietary supplements and natural products. Finally, it could be used to study the effects of certain genetic mutations on the body, as well as the effects of various genetic diseases.
Synthesis Methods
3,4-dihydroquinazoline-6-carboxylic acid can be synthesized in a variety of ways. One of the most common methods is the reaction of 3,4-diaminobenzoic acid with ethyl chloroformate in the presence of a base, such as potassium carbonate. This reaction produces a mixture of 3,4-dihydroquinazoline-6-carboxylic acid and its isomer, 2,5-dihydrobenzoic acid. The mixture can then be separated by chromatographic methods. Another method for the synthesis of 3,4-dihydroquinazoline-6-carboxylic acid is the reaction of 3,4-diaminobenzoic acid with ethyl chloroformate in the presence of a base, such as sodium hydroxide. This reaction produces a mixture of 3,4-dihydroquinazoline-6-carboxylic acid and its isomer, 2,5-dihydrobenzoic acid, which can then be separated by chromatographic methods.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3,4-dihydroquinazoline-6-carboxylic acid involves the condensation of anthranilic acid with ethyl acetoacetate followed by cyclization and subsequent decarboxylation.", "Starting Materials": [ "Anthranilic acid", "Ethyl acetoacetate", "Sodium ethoxide", "Acetic anhydride", "Sulfuric acid", "Sodium bicarbonate", "Sodium hydroxide", "Hydrochloric acid", "Water" ], "Reaction": [ "Anthranilic acid is reacted with ethyl acetoacetate in the presence of sodium ethoxide to form ethyl 2-(2-aminophenyl)acetate.", "The ethyl ester is then cyclized using acetic anhydride and sulfuric acid to form 3,4-dihydroquinazoline-2,5-dione.", "Decarboxylation of the dione is achieved by treatment with sodium bicarbonate and sodium hydroxide in water, followed by acidification with hydrochloric acid to yield 3,4-dihydroquinazoline-6-carboxylic acid." ] } | |
CAS RN |
2648957-39-3 |
Product Name |
3,4-dihydroquinazoline-6-carboxylic acid |
Molecular Formula |
C9H8N2O2 |
Molecular Weight |
176.2 |
Purity |
95 |
Origin of Product |
United States |
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